molecular formula C12H12N2O2 B8549220 5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone

5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone

Cat. No.: B8549220
M. Wt: 216.24 g/mol
InChI Key: YXOVGEFVNHHHKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

5-ethyl-4-hydroxy-2-phenyl-1H-pyrimidin-6-one

InChI

InChI=1S/C12H12N2O2/c1-2-9-11(15)13-10(14-12(9)16)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,13,14,15,16)

InChI Key

YXOVGEFVNHHHKB-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N=C(NC1=O)C2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 45.19 g (0.29 mol) of benzamidine hydrochloride hydrate, 127.42 g (0.59 mol) of 25% sodium methoxide in methanol, 55 mL (0.29 mol) of diethyl ethylmalonate and 175 mL of methanol was heated at reflux for 25 h. The mixture was rotovapped to remove the bulk of the methanol. The residue was diluted with 300 mL of water and the pH was adjusted to 7 with concentrated hydrochloric acid. The solid precipitate was collected by filtration and dried under vacuum at 50° C. to afford 31.89 g (51%) of crude 5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone as a pale yellow solid. 1H-NMR (d6-DMSO) δ 1.05(3H,t), 2.39(2H,q), 7.5(3H,m), 8.1(2H,m).
Quantity
45.19 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
127.42 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
175 mL
Type
solvent
Reaction Step One

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